Cas no 1260683-99-5 (1-[(E)-2-bromovinyl]-3,5-difluorobenzene)

• Product Name: 1-[(E)-2-bromovinyl]-3,5-difluorobenzene
• CAS No: 1260683-99-5
• MF: C₈H₅BrF₂
• MW: 219.026108503342
• CID: 5742938
• PubChem ID: 72213501
• Update Time: 2025-05-24

1-[(E)-2-bromovinyl]-3,5-difluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-[(E)-2-BROMOVINYL]-3,5-DIFLUOROBENZENE
• EN300-802289
• 1-(2-bromoethenyl)-3,5-difluorobenzene
• 1260683-99-5
• 1-[(E)-2-bromovinyl]-3,5-difluorobenzene

• Inchi： 1S/C8H5BrF2/c9-2-1-6-3-7(10)5-8(11)4-6/h1-5H/b2-1+
• InChI Key： VFPTWFJFYDDCQH-OWOJBTEDSA-N
• SMILES： Br/C=C/C1C=C(C=C(C=1)F)F

Computed Properties

• Exact Mass: 217.95427g/mol
• Monoisotopic Mass: 217.95427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 0Ų

Additional information on 1-[(E)-2-bromovinyl]-3,5-difluorobenzene

1-[(E)-2-bromovinyl]-3,5-difluorobenzene: A Comprehensive Overview

The compound 1-[(E)-2-bromovinyl]-3,5-difluorobenzene, with the CAS number 1260683-99-5, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a bromovinyl group attached to a benzene ring that is further substituted with two fluorine atoms in the 3 and 5 positions. The (E) configuration of the vinyl group adds another layer of complexity to its molecular architecture, making it a fascinating subject for both theoretical and applied research.

Recent advancements in synthetic methodologies have enabled the precise synthesis of 1-[(E)-2-bromovinyl]-3,5-difluorobenzene. Researchers have employed various strategies, including palladium-catalyzed cross-coupling reactions and directed metallation techniques, to achieve high yields and excellent stereocontrol. These methods not only highlight the versatility of modern organic synthesis but also pave the way for the exploration of this compound's potential applications in diverse fields.

In terms of applications, 1-[(E)-2-bromovinyl]-3,5-difluorobenzene has shown promise in materials science as a precursor for advanced functional materials. Its bromovinyl group serves as a reactive site for further modifications, enabling the creation of polymers with tailored electronic properties. Additionally, the fluorine substituents on the benzene ring contribute to enhanced stability and electronic modulation, making this compound an attractive candidate for use in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

The structural features of 1-[(E)-2-bromovinyl]-3,5-difluorobenzene also make it an ideal substrate for studying chemical reactivity under various conditions. Recent studies have focused on its behavior in polarized solvents and under thermal or photochemical stimuli. These investigations have provided valuable insights into the relationship between molecular structure and reactivity, further underscoring the importance of this compound in fundamental chemical research.

In conclusion, 1-[(E)-2-bromovinyl]-3,5-difluorobenzene stands out as a multifaceted compound with significant potential across multiple disciplines. Its unique structure, coupled with advancements in synthetic techniques and application-oriented research, positions it as a key player in the development of next-generation materials and technologies.